Cas no 118591-58-5 (Tos-PEG2-OH)

• Product Name: Tos-PEG2-OH
• CAS No: 118591-58-5
• MF: C₁₁H₁₆O₅S
• MW: 260.306742668152
• MDL: MFCD22574797
• CID: 1090022
• PubChem ID: 11253971
• Update Time: 2025-04-20

Tos-PEG2-OH Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydroxyethoxy)ethyl 4-methylbenzenesulfonate
• ETHANOL, 2-(2-HYDROXYETHOXY)-, 1-(4-METHYLBENZENESULFONATE)
• Tos-PEG2-OH
• Tos-PEG2-alcohol
• PEG3-Tos
• diethylene glycol mono-p-toluenesulfonate
• diethylene glycol monotosylate
• 2-[2-(Tosyloxy)ethoxy]ethanol
• C11H16O5S
• KLDLLRZCWYKJBD-UHFFFAOYSA-N
• RL00713
• AK142249
• Y4913
• 10.14272/KLDLLRZCWYKJBD-UHFFFAOYSA-N
• doi:10.14272/KLDLLRZCWYKJBD-UHFFFAOYSA-N
• 2-(2-hydroxyethoxyl)ethyl 4-
• BP-26097
• 2-{2-[(4-methylbenzenesulfonyl)oxy]ethoxy}ethan-1-ol
• 2-(2-hydroxyethoxyl)ethyl 4-methylbenzenesulfonate
• SCHEMBL564403
• DB-093158
• CS-0133776
• A901886
• BP-26098
• DTXSID70460253
• HY-W090623
• AS-70765
• J-520444
• 2-(2-Hydroxyethoxy)ethyl4-methylbenzenesulfonate
• A1-08144
• C71595
• BP-26099
• HO-PEG-Tos, MW 1,000
• HO-PEG-Tos, MW 3,400
• AKOS022174896
• toluene-4-sulfonic acid 2-(2-hydroxy-ethoxy)ethyl ester
• HO-PEG-Tos, MW 5,000
• 118591-58-5
• BP-20909
• Diethylene glycol p-toluenesulfonate
• MFCD22574797

• MDL： MFCD22574797
• Inchi： 1S/C11H16O5S/c1-10-2-4-11(5-3-10)17(13,14)16-9-8-15-7-6-12/h2-5,12H,6-9H2,1H3
• InChI Key： KLDLLRZCWYKJBD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCO

Computed Properties

• Exact Mass: 260.07188
• Monoisotopic Mass: 260.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.2

Experimental Properties

• PSA: 72.83
• LogP: 1.79000

Tos-PEG2-OH Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters